Cas no 1807046-19-0 (Ethyl 3-cyano-4,5-dichlorophenylacetate)

• Product Name: Ethyl 3-cyano-4,5-dichlorophenylacetate
• CAS No: 1807046-19-0
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 4944764
• Update Time: 2025-06-08

Ethyl 3-cyano-4,5-dichlorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4,5-dichlorophenylacetate

• Inchi： 1S/C11H9Cl2NO2/c1-2-16-10(15)5-7-3-8(6-14)11(13)9(12)4-7/h3-4H,2,5H2,1H3
• InChI Key： AKPIITKWEXSXPK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)C=C(C=1)CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-4,5-dichlorophenylacetate

Ethyl 3-cyano-4,5-dichlorophenylacetate (CAS No. 1807046-19-0): A Comprehensive Overview in Modern Chemical Biology

Ethyl 3-cyano-4,5-dichlorophenylacetate (CAS No. 1807046-19-0) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in pharmaceutical research. This compound, characterized by its cyano and dichlorophenyl substituents, presents a versatile scaffold for the development of novel bioactive molecules.

The structural motif of Ethyl 3-cyano-4,5-dichlorophenylacetate incorporates both electron-withdrawing and electron-donating groups, which can modulate its interactions with biological targets. The presence of the cyano group (-CN) enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Meanwhile, the dichlorophenyl ring (-Cl₂) contributes to its lipophilicity and binding affinity, which are crucial factors in drug design.

In recent years, there has been a surge in research focusing on phenylacetate derivatives due to their demonstrated efficacy in various biological pathways. Studies have highlighted the potential of compounds like Ethyl 3-cyano-4,5-dichlorophenylacetate in modulating inflammatory responses, metabolic processes, and even neurodegenerative diseases. The dichlorophenyl moiety, in particular, has been shown to enhance binding to specific enzymes and receptors, making it a promising candidate for further exploration.

One of the most compelling aspects of Ethyl 3-cyano-4,5-dichlorophenylacetate is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop molecules with enhanced pharmacological properties. For instance, modifications around the cyano group have led to compounds with improved solubility and bioavailability, which are critical for therapeutic applications.

The dichlorophenyl substituent also plays a pivotal role in determining the compound's interaction with biological targets. Studies have demonstrated that this group can fine-tune the electronic properties of the molecule, thereby influencing its binding affinity and selectivity. This has opened up new avenues for designing targeted therapies against specific diseases.

Recent advancements in computational chemistry have further enhanced our understanding of how Ethyl 3-cyano-4,5-dichlorophenylacetate interacts with biological systems. Molecular docking simulations have revealed that this compound can bind to various protein targets with high specificity. These insights have been instrumental in guiding the design of novel drug candidates with improved therapeutic profiles.

The synthesis of Ethyl 3-cyano-4,5-dichlorophenylacetate involves multi-step organic reactions that highlight its complexity as a chemical entity. The process typically begins with the chlorination of a phenolic precursor followed by cyano group introduction. This synthetic route underscores the compound's significance as a building block in medicinal chemistry.

In conclusion, Ethyl 3-cyano-4,5-dichlorophenylacetate (CAS No. 1807046-19-0) represents a fascinating compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset for researchers aiming to develop innovative therapeutic strategies. As our understanding of its properties continues to evolve, so too will its role in advancing drug discovery and development.